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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869

For Immediate Reference: Essential Safety and Logistical Information for the Use of Antimony
Sulfate in Laboratory Settings

Antimony sulfate (Sb2(SOa)3) is a chemical compound that requires careful handling due to its
potential health and environmental hazards. This guide provides detailed procedural
instructions for researchers, scientists, and drug development professionals to ensure its safe
use and disposal, reinforcing our commitment to being your trusted partner in laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)

Antimony sulfate is classified as harmful if swallowed or inhaled and is toxic to aquatic life
with long-lasting effects.[1][2][3][4] Adherence to proper PPE protocols is mandatory to
minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling Antimony Sulfate
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Protection Type

Recommended Equipment

Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or
NIOSH (US)[1]

Skin Protection

Chemical-resistant, impervious
gloves (inspect before use)
and clothing. Fire/flame

resistant lab coat.

Follow EN 374 for gloves[5]

Respiratory Protection

Required when dusts are
generated.[5] Use a
NIOSH/MSHA approved
respirator if exposure limits are
exceeded or irritation is

experienced.[6]

NIOSH/OSHA
recommendations vary by

concentration[7]

Table 2: Occupational Exposure Limits for Antimony and its Compounds

Organization Limit Type Value

OSHA (Z-1) TWA 0.5 mg/m3[5]
ACGIH TWA 0.5 mg/m3[5]
NIOSH REL (TWA) 0.5 mg/m3[5]

Operational Plan: From Handling to Disposal

A systematic approach to handling Antimony Sulfate is crucial for laboratory safety. The

following step-by-step protocols provide clear guidance for every stage of the process.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for your

specific experiment.

o Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][5]
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e PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves or
other compromised equipment.[5]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.

Handling Antimony Sulfate

e Donning PPE: Put on all required PPE as specified in Table 1.

» Substance Handling: Avoid the formation of dust and aerosols.[3] Do not inhale the
substance.[5]

e Hygiene: Do not eat, drink, or smoke in the work area.[1][2][8] Wash hands thoroughly after
handling the material.[1][2]

Post-Handling and Cleanup

» Decontamination: Wipe down the work surface with an appropriate cleaning agent.
 PPE Removal: Remove PPE carefully to avoid skin contact with the outer surfaces.[5]

e Hand Washing: Wash hands again after removing PPE.

Disposal Plan

Proper disposal of Antimony Sulfate and its containers is critical to prevent environmental
contamination.

Waste Collection: Collect waste material in its original container or a suitable, labeled, and
tightly closed hazardous waste container.[5]

* No Mixing: Do not mix with other waste streams.[5]

o Container Disposal: Handle uncleaned containers as you would the product itself.[5]

o Regulatory Compliance: Dispose of contents and containers at an approved waste disposal
plant in accordance with all local, regional, and national regulations.[1][2][5] Do not allow the
product to enter drains.[5]
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Emergency Procedures

In the event of an accidental release or exposure, follow these procedures immediately.

Table 3: First-Aid Measures for Antimony Sulfate Exposure

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[1]

Take off contaminated clothing immediately.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse with pure water for at least 15 minutes,
Eye Contact ) )
holding the eyelids apart. Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Spill Response Workflow

The following diagram outlines the logical steps to be taken in the event of an Antimony
Sulfate spill.

Assess Spill Size Clean Up Spill
and Risk (Take up dry, avoid dust)

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Antimony Sulfate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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